Cas no 609788-39-8 (Benzonitrile, 4-bromo-2-methoxy-5-methyl-)
609788-39-8 structure
Product Name:Benzonitrile, 4-bromo-2-methoxy-5-methyl-
CAS No:609788-39-8
MF:C9H8BrNO
MW:226.06992149353
CID:1624318
Update Time:2024-09-12
Benzonitrile, 4-bromo-2-methoxy-5-methyl- Chemical and Physical Properties
Names and Identifiers
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- Benzonitrile, 4-bromo-2-methoxy-5-methyl-
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- Inchi: 1S/C9H8BrNO/c1-6-3-7(5-11)9(12-2)4-8(6)10/h3-4H,1-2H3
- InChI Key: HHCXYOYQTRBZGA-UHFFFAOYSA-N
- SMILES: C(#N)C1=CC(C)=C(Br)C=C1OC
Computed Properties
- Exact Mass: 224.97894
Experimental Properties
- Density: 1.49±0.1 g/cm3(Predicted)
- Boiling Point: 315.8±37.0 °C(Predicted)
- PSA: 33.02
Benzonitrile, 4-bromo-2-methoxy-5-methyl- Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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